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Compound of Interest

Compound Name: DL-threo-PPMP hydrochloride

Cat. No.: B1496608

A detailed guide for researchers and drug development professionals on the differential activity
of DL-threo-1-phenyl-2-palmitoylamino-3-morpholino-1-propanol (PPMP) and its stereoisomers.

This guide provides a comprehensive comparison of the racemic mixture DL-threo-PPMP with
its individual enantiomers, D-threo-PPMP and L-threo-PPMP, focusing on their efficacy as
inhibitors of glucosylceramide synthase (GCS). GCS is a critical enzyme in the biosynthesis of
glycosphingolipids, making it a key target in various therapeutic areas, including cancer and
lysosomal storage disorders.

Data Presentation: Quantitative Efficacy
Comparison

The following table summarizes the available quantitative data on the inhibitory activity of DL-
threo-PPMP and its enantiomers. The data clearly indicates that the D-threo enantiomer is the
biologically active component of the racemic mixture.
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Mechanism of Action and Signaling Pathway

DL-threo-PPMP and its active D-enantiomer are ceramide analogs that act as inhibitors of
glucosylceramide synthase (GCS).[1] GCS catalyzes the transfer of glucose from UDP-glucose
to ceramide, the first committed step in the biosynthesis of most glycosphingolipids. By
inhibiting GCS, PPMP leads to a decrease in the production of glucosylceramide and
downstream glycosphingolipids. This inhibition also results in an accumulation of the substrate,
ceramide. The modulation of these lipid second messengers can impact various cellular
processes, including cell growth, proliferation, apoptosis, and autophagy.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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